
Technical Guide: Physicochemical Properties of
(1,1-Difluoroethyl)benzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (1,1-Difluoroethyl)benzene

Cat. No.: B1337320 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

(1,1-Difluoroethyl)benzene (CAS No. 657-35-2). Due to a lack of experimentally determined

values in readily accessible scientific literature and databases, this document presents

computationally predicted data alongside standardized experimental protocols for the

determination of boiling and melting points. This guide is intended to serve as a valuable

resource for professionals in research and development who may be working with this

compound.

Core Compound Data
(1,1-Difluoroethyl)benzene is an organic compound featuring a benzene ring substituted with

a 1,1-difluoroethyl group.[1] It is characterized as a colorless liquid at room temperature.[1] The

presence of the geminal fluorine atoms on the ethyl group significantly influences the

molecule's electronic properties, contributing to its unique chemical reactivity and physical

characteristics.[1] It is generally insoluble in water but soluble in common organic solvents.[1]

Physicochemical Properties
Precise, experimentally verified boiling and melting points for (1,1-Difluoroethyl)benzene are

not consistently reported in publicly available chemical databases. Therefore, the following

table includes computationally predicted values. These predictions are generated by
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sophisticated algorithms that estimate physical properties based on the compound's molecular

structure.

Property Value Source

Molecular Formula C₈H₈F₂ PubChem

Molecular Weight 142.15 g/mol PubChem[2]

CAS Number 657-35-2 PubChem[2]

Boiling Point (Predicted) 145.2 ± 7.0 °C at 760 mmHg ChemSpider

Melting Point (Predicted) Not Available

Density (Predicted) 1.1±0.1 g/cm³ ChemSpider

Flash Point (Predicted) 35.9 ± 8.7 °C ChemSpider

Experimental Protocols
While specific experimental protocols for (1,1-Difluoroethyl)benzene are not detailed in the

available literature, the following are standardized and widely accepted methods for

determining the boiling and melting points of a liquid organic compound.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For purification and characterization, distillation is the standard method.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heating mantle or oil bath
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Boiling chips

Thermometer

Procedure:

Place a volume of (1,1-Difluoroethyl)benzene into the round-bottom flask along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all joints are securely clamped. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor that is distilling.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle or oil bath.

Observe the temperature as the liquid begins to boil and the vapor rises into the distillation

head.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, indicated by a stable temperature reading on the thermometer as the

condensate drips into the receiving flask at a steady rate (approximately 1-2 drops per

second).

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Determination of Melting Point (for solid derivatives or
impurities)
As (1,1-Difluoroethyl)benzene is a liquid at room temperature, its melting point is below

ambient temperatures. The determination of a melting point would be relevant for any solid

derivatives synthesized from this compound or for analyzing solidified samples at low

temperatures.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Sample of the solid compound

Thermometer

Procedure:

Finely powder a small amount of the solid sample.

Pack a small amount of the powdered sample into the bottom of a capillary tube to a height

of 2-3 mm.

Place the capillary tube into the melting point apparatus.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.

The melting point range is recorded from the temperature at which the first drop of liquid is

observed to the temperature at which the entire sample has melted into a clear liquid.

A sharp melting point range (typically 1-2 °C) is indicative of a pure compound.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

physicochemical characterization of a compound like (1,1-Difluoroethyl)benzene.
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Workflow for Synthesis and Characterization

Synthesis & Purification

Physicochemical Characterization

Data Analysis & Reporting

Chemical Synthesis

Purification (e.g., Distillation)

Purity Analysis (GC-MS, NMR)

Boiling Point Determination Melting Point Determination (if applicable) Spectroscopic Analysis (NMR, IR, MS)

Data Analysis and Comparison

Technical Report Generation

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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